Cas no 2172183-93-4 ((4-chloro-3-methylphenyl)methyl(thietan-3-yl)methylamine)

• Product Name: (4-chloro-3-methylphenyl)methyl(thietan-3-yl)methylamine
• CAS No: 2172183-93-4
• MF: C₁₂H₁₆ClNS
• MW: 241.78014087677
• CID: 5779847
• PubChem ID: 165486662
• Update Time: 2023-11-25

(4-chloro-3-methylphenyl)methyl(thietan-3-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• 2172183-93-4
• [(4-chloro-3-methylphenyl)methyl][(thietan-3-yl)methyl]amine
• EN300-1283352
• (4-chloro-3-methylphenyl)methyl(thietan-3-yl)methylamine

• Inchi： 1S/C12H16ClNS/c1-9-4-10(2-3-12(9)13)5-14-6-11-7-15-8-11/h2-4,11,14H,5-8H2,1H3
• InChI Key： FMUVLUYFEWVELQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CNCC1CSC1

Computed Properties

• Exact Mass: 241.0691984g/mol
• Monoisotopic Mass: 241.0691984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų